1-(5-Hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-(5-hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C15H24N2O3/c1-20-12-10-17-15(19)16-9-7-14(8-11-18)13-5-3-2-4-6-13/h2-6,14,18H,7-12H2,1H3,(H2,16,17,19)
• InChI Key: NJMCCBGWAHFTCL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NCCC(CCO)C1=CC=CC=C1
• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol

Description

1-(5-Hydroxy-3-phenylpentyl)-3-(2-methoxyethyl)urea, also known as HPPMEU, is a synthetic compound that has been studied for its potential therapeutic applications. This compound belongs to the class of urea derivatives and has been shown to exhibit promising biological activities.

Scientific Research Applications

Anion Tuning in Hydrogel Formation

Urea derivatives, such as 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea, have been studied for their ability to form hydrogels in various acidic conditions. The rheology and morphology of these gels, which are significant for materials science and engineering applications, can be tuned by the identity of the anion present. This property allows for the customization of gels for specific applications in drug delivery systems and tissue engineering (Lloyd & Steed, 2011).

In Vitro Inhibition for Anti-Cancer Applications

Symmetrical N,N'-diarylureas have been identified as activators of the eIF2α kinase heme-regulated inhibitor, impacting cancer cell proliferation. These compounds demonstrate the potential of urea derivatives in cancer treatment by reducing the abundance of certain protein complexes and inhibiting cancer cell growth. The study also highlights the optimization of these compounds to improve solubility while preserving biological activity, suggesting their potential as leads for developing target-specific anti-cancer agents (Denoyelle et al., 2012).

DNA Interaction Studies

Research on 1,3-bis(2-hydroxy-benzylidene)-urea and its derivatives has explored their interaction with DNA, providing insights into the binding mechanisms that could be fundamental in developing new therapeutic agents. These studies involve various techniques such as UV-vis absorption, fluorescence emission, and circular dichroism spectroscopy, contributing to our understanding of how these compounds can be tailored for specific interactions with biological molecules (Ajloo et al., 2015).